Cas no 81812-46-6 (alpha-d-galactofuranosyl nitromethane)

• Product Name: alpha-d-galactofuranosyl nitromethane
• CAS No: 81812-46-6
• MF: C₇H₁₃NO₇
• MW: 223.180622816086
• CID: 987135
• PubChem ID: 11458731
• Update Time: 2025-04-20

alpha-d-galactofuranosyl nitromethane Chemical and Physical Properties

Names and Identifiers

• alpha-d-galactofuranosyl nitromethane
• A-D-GALACTOFURANOSYL NITROMETHANE
• α-D-GALACTOFURANOSYL NITROMETHANE
• 2,5-Anhydro-1-desoxy-1-nitro-D-glycero-L-glucoheptitol
• 3,6-anhydro-7-deoxy-7-nitro-D-glycero-L-galactoheptitol
• (2S,3R,4R,5R)-2-[(1R)-1,2-dihydroxyethyl]-5-(nitromethyl)oxolane-3,4-diol
• (2S,3R,4R,5R)-2-((R)-1,2-Dihydroxyethyl)-5-(nitromethyl)tetrahydrofuran-3,4-diol
• 81812-46-6

• Inchi： 1S/C7H13NO7/c9-2-3(10)7-6(12)5(11)4(15-7)1-8(13)14/h3-7,9-12H,1-2H2/t3-,4-,5+,6-,7+/m1/s1
• InChI Key： MICFHHMRMDLORS-ZFYZTMLRSA-N
• SMILES： O1[C@H](C[N+](=O)[O-])[C@@H]([C@H]([C@@H]1[C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 223.06900
• Monoisotopic Mass: 223.06920175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Melting Point: 161-163 ºC (methanol acetone )
• PSA: 135.97000
• LogP: -2.37130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds